Cas no 56900-24-4 ( )

• Product Name: &nbsp
• CAS No: 56900-24-4
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 946096
• PubChem ID: 5385961
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[(1E)-cycloocten-1-yl]acetic acid
• SCHEMBL22607753
• NSC-524084
• DTXSID70419766
• 56900-24-4
• NSC524084
•  

• Inchi： 1S/C10H16O2/c11-10(12)8-9-6-4-2-1-3-5-7-9/h6H,1-5,7-8H2,(H,11,12)/b9-6+
• InChI Key： GMYQXMNHRFIHNS-RMKNXTFCSA-N
• SMILES： OC(CC1=CCCCCCC1)=O |t:3|

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3